Cas no 2228158-91-4 (3-(trifluoromethyl)pyridin-2-ylmethanesulfonamide)

• Product Name: 3-(trifluoromethyl)pyridin-2-ylmethanesulfonamide
• CAS No: 2228158-91-4
• MF: C₇H₇F₃N₂O₂S
• MW: 240.202890634537
• CID: 6004047
• PubChem ID: 165642106
• Update Time: 2025-06-23

3-(trifluoromethyl)pyridin-2-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)pyridin-2-ylmethanesulfonamide
• 2228158-91-4
• EN300-1988582
• [3-(trifluoromethyl)pyridin-2-yl]methanesulfonamide

• Inchi： 1S/C7H7F3N2O2S/c8-7(9,10)5-2-1-3-12-6(5)4-15(11,13)14/h1-3H,4H2,(H2,11,13,14)
• InChI Key： GJPIEEPNJUJAPD-UHFFFAOYSA-N
• SMILES： S(CC1C(C(F)(F)F)=CC=CN=1)(N)(=O)=O

Computed Properties

• Exact Mass: 240.01803313g/mol
• Monoisotopic Mass: 240.01803313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.4Ų

Additional information on 3-(trifluoromethyl)pyridin-2-ylmethanesulfonamide

Introduction to 3-(trifluoromethyl)pyridin-2-ylmethanesulfonamide (CAS No. 2228158-91-4)

3-(trifluoromethyl)pyridin-2-ylmethanesulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 2228158-91-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and utility in drug development. The presence of a trifluoromethyl group in its structure imparts unique electronic and steric properties, making it a valuable scaffold for designing molecules with enhanced binding affinity and metabolic stability.

The structural framework of 3-(trifluoromethyl)pyridin-2-ylmethanesulfonamide consists of a pyridine ring substituted at the 2-position with a methanesulfonamide moiety, further modified by a trifluoromethyl group at the 3-position. This configuration contributes to its potential as an intermediate in the synthesis of novel therapeutic agents. The pyridine core is a common pharmacophore in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors.

The trifluoromethyl group is a key feature that influences the compound's pharmacokinetic properties. This substituent enhances lipophilicity, improves binding affinity, and can increase metabolic stability, thereby extending the half-life of potential drug candidates. In recent years, the strategic use of trifluoromethyl groups has been extensively explored in the development of antiviral, anticancer, and anti-inflammatory drugs. The sulfonamide part of the molecule is known for its ability to form hydrogen bonds, which is crucial for achieving high selectivity in drug interactions.

Recent advancements in computational chemistry and molecular modeling have facilitated the design of derivatives of 3-(trifluoromethyl)pyridin-2-ylmethanesulfonamide with optimized pharmacological profiles. These studies have highlighted the compound's potential as a lead molecule for further development. For instance, virtual screening approaches have been employed to identify analogs that may exhibit improved efficacy against specific therapeutic targets while minimizing off-target effects.

In the realm of agrochemicals, sulfonamides derived from pyridine scaffolds have shown promise as herbicides and fungicides. The incorporation of a trifluoromethyl group can enhance the activity of these compounds by improving their interaction with biological targets in plants. Research has demonstrated that such modifications can lead to more potent and selective agrochemicals with reduced environmental impact.

The synthesis of 3-(trifluoromethyl)pyridin-2-ylmethanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by sulfonation and subsequent functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce this compound in quantities suitable for research and development purposes.

The biological activity of 3-(trifluoromethyl)pyridin-2-ylmethanesulfonamide has been investigated in various preclinical models. Initial studies have suggested that it may possess inhibitory activity against certain enzymes and receptors relevant to human health. However, further experimental validation is necessary to fully elucidate its therapeutic potential. High-throughput screening (HTS) campaigns have been conducted to assess its interaction with a wide range of biological targets, providing insights into its mechanism of action.

The safety profile of this compound is another critical aspect that requires thorough evaluation. Preliminary toxicological studies have been performed to assess its acute and chronic toxicity. These studies are essential for determining appropriate handling procedures and potential therapeutic applications. The results from these evaluations will guide future research efforts aimed at optimizing its safety and efficacy.

Future directions in the study of 3-(trifluoromethyl)pyridin-2-ylmethanesulfonamide include exploring its role in drug discovery programs targeting emerging diseases. The versatility of sulfonamides as pharmacophores makes them attractive for developing treatments against resistant pathogens and rare disorders. Additionally, green chemistry principles are being applied to improve the sustainability of synthetic routes, reducing waste and energy consumption during production.

In conclusion, 3-(trifluoromethyl)pyridin-2-ylmethanesulfonamide (CAS No. 2228158-91-4) represents a promising compound with potential applications in pharmaceuticals and agrochemicals. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, position it as a valuable candidate for further investigation. As research continues to uncover new therapeutic opportunities, this compound is likely to play an important role in addressing unmet medical needs.